Cas no 1500746-24-6 (3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine)

• Product Name: 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine
• CAS No: 1500746-24-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5707771
• PubChem ID: 66271675
• Update Time: 2025-05-20

3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• AKOS015615991
• EN300-1476740
• 1500746-24-6
• CS-0283010
• 3-(1-ethyl-1H-pyrazol-4-yl)-4-methylpiperidine
• 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine

• Inchi： 1S/C11H19N3/c1-3-14-8-10(6-13-14)11-7-12-5-4-9(11)2/h6,8-9,11-12H,3-5,7H2,1-2H3
• InChI Key： FRWMKGJYHQHVIT-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C2C=NN(CC)C=2)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine

Comprehensive Overview of 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine (CAS No. 1500746-24-6)

3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With a CAS number 1500746-24-6, this compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular framework combines a pyrazole ring and a methyl-substituted piperidine, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrazole derivatives like 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine has surged, driven by their applications in central nervous system (CNS) drug development and crop protection agents. Researchers are particularly interested in its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease therapeutics. The compound’s ethyl and methyl functional groups enhance its lipophilicity, a critical factor for blood-brain barrier penetration—a recurring theme in AI-driven drug design discussions.

The synthesis of CAS 1500746-24-6 involves multi-step organic reactions, including cyclization and N-alkylation, which are frequently searched by synthetic chemists on platforms like SciFinder and Reaxys. Its crystalline form and solubility profile are also widely studied, as these properties influence formulation strategies—a key concern for pharmaceutical manufacturers optimizing bioavailability. Notably, the compound’s stability under physiological pH makes it a candidate for oral drug delivery systems, aligning with the industry’s shift toward patient-centric dosage forms.

From an SEO perspective, terms like "pyrazole-based piperidine synthesis" and "1500746-24-6 supplier" rank high in chemical databases, reflecting commercial and academic interest. Environmental sustainability is another angle: greener synthesis methods for 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine are being explored to reduce waste, resonating with the green chemistry movement. This dual focus on innovation and eco-efficiency positions the compound as a subject of cross-disciplinary research.

In conclusion, 3-(1-Ethyl-1H-pyrazol-4-yl)-4-methylpiperidine exemplifies the convergence of medicinal chemistry and industrial application. Its CAS 1500746-24-6 identifier serves as a gateway to a growing body of literature addressing its synthetic routes, biological activities, and scalable production—topics that dominate scholarly and commercial queries alike. As AI-assisted molecular modeling advances, this compound’s role in high-throughput screening libraries is expected to expand, further solidifying its relevance in modern science.